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Anthrimide: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Anthrimide, also known by its systematic name 1,1'-iminobis(9,10-anthracenedione) or as

Dianthrimide, is a complex organic molecule belonging to the class of imides. It is structurally

characterized by two anthraquinone moieties linked by an imino bridge.[1] This compound is a

dark red, crystalline powder with high thermal stability.[2][3] While its applications in organic

electronics have been explored due to its electronic properties and fluorescence, its most

established and well-documented use is as a highly sensitive and specific chromogenic

reagent for the determination of boron.[1][2][3] This guide provides a detailed overview of the

fundamental properties of Anthrimide, including its synthesis, chemical characteristics, and its

primary application in analytical chemistry.

Core Properties of Anthrimide
The fundamental chemical and physical properties of Anthrimide are summarized in the table

below. These data are compiled from various chemical suppliers and databases.
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Property Value Reference

CAS Number 82-22-4 [1][2][3]

Molecular Formula C₂₈H₁₅NO₄ [1]

Molecular Weight 429.42 g/mol [2]

Appearance Dark red powder [2][3]

Melting Point > 300 °C [3]

Boiling Point (est.) 667.1 ± 55.0 °C at 760 mmHg [2]

Density (est.) 1.5 ± 0.1 g/cm³ [2]

Solubility

Poorly soluble in most organic

solvents. Crystallizable from

chlorobenzene or

nitrobenzene.

[3]

Synthesis of Anthrimide
The primary synthetic route to Anthrimide is through a copper-catalyzed Ullmann

condensation reaction. This involves the coupling of 1-aminoanthraquinone with 1-

chloroanthraquinone.

Experimental Protocol: Ullmann Condensation for
Anthrimide Synthesis
While a detailed, step-by-step, and validated laboratory protocol for the synthesis of

Anthrimide is not readily available in the public domain, the following is a generalized

procedure based on established Ullmann condensation methodologies for similar compounds.

Materials:

1-aminoanthraquinone

1-chloroanthraquinone
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Copper(I) catalyst (e.g., CuI, Cu₂O)

High-boiling point, polar, aprotic solvent (e.g., nitrobenzene, N-methylpyrrolidone, or DMF)

Base (e.g., potassium carbonate)

Procedure:

In a reaction vessel equipped with a reflux condenser and a magnetic stirrer, combine 1-

aminoanthraquinone, 1-chloroanthraquinone, a catalytic amount of a copper(I) salt, and a

suitable base in a high-boiling point solvent like nitrobenzene.

Heat the reaction mixture to a high temperature (typically in the range of 180-210 °C) and

maintain it under reflux with stirring for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature.

The crude product is precipitated by pouring the reaction mixture into a large volume of a

non-polar solvent or by steam distillation to remove the high-boiling solvent.

The precipitated solid is collected by filtration, washed with appropriate solvents to remove

unreacted starting materials and byproducts.

The crude Anthrimide is then purified by crystallization from a high-boiling solvent such as

chlorobenzene or nitrobenzene to yield dark red needles or rhombs.[3]

Note: This is a generalized protocol. The specific reaction conditions, including catalyst loading,

reaction time, and temperature, would require optimization for optimal yield and purity.
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Caption: Synthetic workflow for Anthrimide via Ullmann condensation.

Application in Boron Determination
The most significant application of Anthrimide is in the colorimetric determination of trace

amounts of boron.[2][3] In the presence of concentrated sulfuric acid, Anthrimide solution is

olive-green. When boron is present, a stable blue-colored complex is formed. The intensity of

the blue color is directly proportional to the concentration of boron, and it can be quantified

spectrophotometrically by measuring the absorbance at its maximum wavelength of 620 nm.[2]

[3]
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Experimental Protocol: Colorimetric Determination of
Boron
The following is a generalized protocol for the determination of boron using Anthrimide.

Specific parameters may need to be adjusted based on the sample matrix and instrumentation.

Materials:

Anthrimide reagent: A 0.02% (w/v) solution of Anthrimide in concentrated sulfuric acid

(98%).

Concentrated sulfuric acid (98%).

Standard boron solutions for calibration.

Sample containing an unknown concentration of boron.

Procedure:

Sample Preparation: A known volume of the sample containing boron is carefully mixed with

a specified volume of concentrated sulfuric acid in a suitable container (e.g., a test tube or a

cuvette). The high concentration of sulfuric acid is crucial for the reaction.

Reagent Addition: A precise volume of the Anthrimide reagent is added to the sample-acid

mixture.

Color Development: The solution is thoroughly mixed and allowed to stand for a specific

period to ensure complete color development.

Spectrophotometric Measurement: The absorbance of the resulting blue solution is

measured at 620 nm using a spectrophotometer. A blank solution, prepared in the same

manner but without the boron-containing sample, is used to zero the instrument.

Quantification: The concentration of boron in the sample is determined by comparing its

absorbance to a calibration curve prepared using standard boron solutions of known

concentrations.
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Caption: Logical workflow for the colorimetric determination of boron using Anthrimide.

Spectroscopic Data
Detailed and publicly available experimental spectroscopic data such as ¹H-NMR, ¹³C-NMR,

and mass spectrometry for Anthrimide are scarce. Researchers requiring this information for

structural confirmation would likely need to perform these analyses independently after

synthesis and purification.

Signaling Pathways and Other Applications
Currently, there is no scientific literature available to suggest that Anthrimide is involved in any

biological signaling pathways. Its primary area of application remains in analytical and materials

chemistry. While its potential use in organic electronics, such as in organic light-emitting diodes

(OLEDs) and organic photovoltaics, has been noted due to its electronic properties, this is an

area of ongoing research rather than an established application.[1]

Safety and Handling
Anthrimide is a chemical that should be handled with appropriate safety precautions in a

laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard

personal protective equipment, including gloves, safety glasses, and a lab coat, should be

worn. Work should be conducted in a well-ventilated area or a fume hood.
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Conclusion
Anthrimide is a well-characterized organic compound with a specific and important application

in the analytical determination of boron. Its synthesis via the Ullmann condensation is a

standard method for forming its core structure. While its fundamental properties are known,

detailed experimental protocols and comprehensive spectroscopic data are not widely

disseminated in publicly accessible literature. Future research may further explore its potential

in materials science, but its role as a sensitive colorimetric reagent for boron remains its most

significant contribution to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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